Cas no 2253977-80-7 (Hydroxy Ivabradine)

• Product Name: Hydroxy Ivabradine
• CAS No: 2253977-80-7
• MF: C₂₇H₃₆N₂O₆
• MW: 484.584547996521
• CID: 4730104
• PubChem ID: 129011679
• Update Time: 2024-11-05

Hydroxy Ivabradine Chemical and Physical Properties

Names and Identifiers

• 2H-3-Benzazepin-2-one, 3-[3-[[[(7S)-3,4-dimethoxybicyclo[4.2.0]octa-1,3,5-trien-7-yl]methyl]methylamino]propyl]-1,3,4,5-tetrahydro-5-hydroxy-7,8-dimethoxy-
• 3-(3-((((S)-3,4-dimethoxybicyclo[4.2.0]octa-1(6),2,4-trien-7-yl)methyl)(methyl)amino)propyl)-5-hydroxy-7,8-dimethoxy-1,3,4,5-tetrahydro-2H-benzo[d]azepin-2-one
• 3-(3-{[((7S)-3,4-Dimethoxybicyclo[4.2.0]octa-1,3,5-trien-7- yl)methyl]methylamino}propyl)-5-hydroxy-
• Hydroxy Ivabradine
• 2253977-80-7
• BL6MT5CPG3
• 2H-3-BENZAZEPIN-2-ONE, 3-(3-((((7S)-3,4-DIMETHOXYBICYCLO(4.2.0)OCTA-1,3,5-TRIEN-7-YL)METHYL)METHYLAMINO)PROPYL)-1,3,4,5-TETRAHYDRO-5-HYDROXY-7,8-DIMETHOXY-
• IVABRADINE IMPURITY 14
• Hydroxy Ivabradine; 2H-3-Benzazepin-2-one, 3-[3-[[[(7S)-3,4-dimethoxybicyclo[4.2.0]octa-1,3,5-trien-7-yl]methyl]methylamino]propyl]-1,3,4,5-tetrahydro-5-hydroxy-7,8-dimethoxy- (ACI); 3-[3-[[[(7S)-3,4-Dimethoxybicyclo[4.2.0]octa-1,3,5-trien-7-yl]methyl]methylamino]propyl]-1,3

• Inchi： 1S/C27H36N2O6/c1-28(15-19-9-17-10-23(32-2)25(34-4)13-20(17)19)7-6-8-29-16-22(30)21-14-26(35-5)24(33-3)11-18(21)12-27(29)31/h10-11,13-14,19,22,30H,6-9,12,15-16H2,1-5H3/t19-,22?/m1/s1
• InChI Key： YLBOJMVSCNKNGB-LCQOSCCDSA-N
• SMILES： N1(CCCN(C[C@H]2CC3C2=CC(OC)=C(OC)C=3)C)CC(O)C2=CC(OC)=C(OC)C=C2CC1=O

Computed Properties

• Exact Mass: 484.25733687g/mol
• Monoisotopic Mass: 484.25733687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 695
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 80.7Ų